Cas no 94380-60-6 (2-cyanooctadecanoic Acid)

• Product Name: 2-cyanooctadecanoic Acid
• CAS No: 94380-60-6
• MF: C₁₉H₃₅NO₂
• MW: 309.486706018448
• CID: 1983984
• PubChem ID: 256074
• Update Time: 2025-04-21

2-cyanooctadecanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-cyanooctadecanoic Acid
• 94380-60-6
• DTXCID00243551
• cyanostearic acid
• DTXSID60292409
• NSC-82336
• SCHEMBL1961863
• NSC82336

• Inchi： 1S/C19H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(17-20)19(21)22/h18H,2-16H2,1H3,(H,21,22)
• InChI Key： AHZRNZSJQJDAQP-UHFFFAOYSA-N
• SMILES： OC(C(C#N)CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 309.267
• Monoisotopic Mass: 309.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 0.936
• Boiling Point: 447.7°C at 760 mmHg
• Flash Point: 224.6°C
• Refractive Index: 1.465